N-[(4-methylphenyl)sulfonyl]-2-(2-quinolinylthio)acetamide

• IUPAC Name: N-(4-methylphenyl)sulfonyl-2-quinolin-2-ylsulfanylacetamide
• InChI: InChI=1S/C18H16N2O3S2/c1-13-6-9-15(10-7-13)25(22,23)20-17(21)12-24-18-11-8-14-4-2-3-5-16(14)19-18/h2-11H,12H2,1H3,(H,20,21)
• InChI Key: UWGCUAAPIXWHCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(=O)CSC2=NC3=CC=CC=C3C=C2
• Molecular Formula: C18H16N2O3S2
• Molecular Weight: 372.5 g/mol

Description

N-[(4-methylphenyl)sulfonyl]-2-(2-quinolinylthio)acetamide, also known as QS11, is a small molecule compound that has shown potential in various scientific research applications. It was first synthesized in 2009 and has since been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in lab experiments.

Mechanism of Action

The exact mechanism of action of N-[(4-methylphenyl)sulfonyl]-2-(2-quinolinylthio)acetamide is not fully understood, but it is believed to work by inhibiting the activity of the protein Wnt/beta-catenin signaling pathway. This pathway plays a crucial role in regulating cell growth and differentiation, and its dysregulation has been implicated in various diseases, including cancer and neurodegenerative diseases.
Biochemical and Physiological Effects:
N-[(4-methylphenyl)sulfonyl]-2-(2-quinolinylthio)acetamide has been shown to have various biochemical and physiological effects, including the induction of apoptosis in cancer cells, the enhancement of stem cell differentiation, and the promotion of nerve regeneration. It has also been shown to inhibit the proliferation of cancer cells and reduce the expression of cancer stem cell markers.

Advantages and Limitations for Lab Experiments

One advantage of N-[(4-methylphenyl)sulfonyl]-2-(2-quinolinylthio)acetamide in lab experiments is its ability to selectively target the Wnt/beta-catenin signaling pathway, which is often dysregulated in various diseases. Another advantage is its small molecular size, which allows for easy delivery to cells. However, one limitation is that N-[(4-methylphenyl)sulfonyl]-2-(2-quinolinylthio)acetamide may have off-target effects on other signaling pathways, which could complicate data interpretation.

Future Directions

There are several future directions for N-[(4-methylphenyl)sulfonyl]-2-(2-quinolinylthio)acetamide research. One direction is the development of N-[(4-methylphenyl)sulfonyl]-2-(2-quinolinylthio)acetamide derivatives with improved potency and selectivity. Another direction is the exploration of N-[(4-methylphenyl)sulfonyl]-2-(2-quinolinylthio)acetamide in combination with other drugs or therapies to enhance its efficacy. Additionally, further research is needed to fully understand the mechanism of action of N-[(4-methylphenyl)sulfonyl]-2-(2-quinolinylthio)acetamide and its potential applications in various diseases.

Synthesis Methods

N-[(4-methylphenyl)sulfonyl]-2-(2-quinolinylthio)acetamide can be synthesized using a multistep process involving the reaction of 2-chloroquinoline with sodium thiomethoxide, followed by reaction with 4-methylbenzenesulfonyl chloride and acetic anhydride. The final product is obtained through purification using column chromatography.

Scientific Research Applications

N-[(4-methylphenyl)sulfonyl]-2-(2-quinolinylthio)acetamide has been studied in various scientific research applications, including cancer research, stem cell research, and neurodegenerative disease research. In cancer research, N-[(4-methylphenyl)sulfonyl]-2-(2-quinolinylthio)acetamide has been shown to inhibit the growth of cancer cells and induce apoptosis. In stem cell research, N-[(4-methylphenyl)sulfonyl]-2-(2-quinolinylthio)acetamide has been used to enhance the differentiation of stem cells into specific cell types. In neurodegenerative disease research, N-[(4-methylphenyl)sulfonyl]-2-(2-quinolinylthio)acetamide has been studied for its potential to promote nerve regeneration and protect against neurodegeneration.